Cas no 568544-06-9 (2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one)

• Product Name: 2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one
• CAS No: 568544-06-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 3432677
• PubChem ID: 2386123
• Update Time: 2025-11-06

2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-(1H-BENZIMIDAZOL-2-YL)-1-(4-METHYLPHENYL)-
• 2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one
• CHEMBL1489721
• TXA54406
• G35396
• AKOS000115215
• SMR000596382
• 568544-06-9
• EN300-01450
• DTXSID801223912
• 2-(1H-1,3-BENZODIAZOL-2-YL)-1-(4-METHYLPHENYL)ETHANONE
• MLS001177879
• HMS2915A21
• 2-(1H-benzimidazol-2-yl)-1-(4-methylphenyl)ethanone
• 2-(1H-Benzoimidazol-2-yl)-1-p-tolyl-ethanone

• Inchi： 1S/C16H14N2O/c1-11-6-8-12(9-7-11)15(19)10-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： DHTWLFZXAYBQAC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1)CC1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 250.110613074Da
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one

Market Research and Analysis of 2-(1H-1,3-Benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one in the Chemical-Biomedical Field

The compound 2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one, identified by the CAS number 568544-06-9, has recently garnered significant attention in the chemical-biomedical research community. This molecule exhibits unique structural features that make it a promising candidate for various applications in drug discovery and development. The purpose of this analysis is to explore the latest research findings, market demands, and potential opportunities associated with this compound.

Recent studies have highlighted the potential of 2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one as a bioactive agent with anti-tumor, anti-inflammatory, and anti-microbial properties. Researchers have demonstrated its ability to modulate key cellular pathways involved in disease progression, making it a valuable tool for preclinical studies. The compound's structural versatility allows for further optimization to enhance its pharmacokinetic properties and therapeutic efficacy.

From a market perspective, the demand for such specialized chemical entities is driven by the increasing focus on personalized medicine and the development of targeted therapies. Global suppliers of research chemicals are actively responding to this demand by improving their production capabilities and ensuring compliance with international regulatory standards. Additionally, the rise of virtual screening platforms has facilitated easier access to such compounds for academic and industrial researchers alike.

To better understand the market dynamics surrounding 2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one, a comprehensive analysis of recent publications and industry reports was conducted. This analysis revealed that the compound's popularity is not only due to its bioactivity but also because of its compatibility with various synthetic methodologies. Its synthesis can be achieved through efficient routes such as Suzuki coupling or Stille coupling reactions, which further enhances its appeal for large-scale production.

In terms of future directions, ongoing research is focused on optimizing the compound's stability and bioavailability. Preclinical trials are being conducted to evaluate its safety profile and efficacy in animal models. If successful, these studies could pave the way for clinical trials and eventual commercialization as a novel therapeutic agent.

In conclusion, 2-(1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)ethan-1-one represents a significant advancement in the chemical-biomedical field. Its unique properties and potential applications make it a valuable asset for researchers and industry players alike. As the demand for innovative chemical entities continues to grow, this compound is poised to play a pivotal role in shaping the future of drug discovery.